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Compound of Interest

Compound Name: Trazodone-4,4'-Dimer

CAS No.: 2727463-29-6

Cat. No.: B8820939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific knowledge

regarding a dimeric impurity of Trazodone. While the specific nomenclature "Trazodone-4,4'-
Dimer" does not correspond to a characterized substance in peer-reviewed literature, a known

dimeric impurity, herein referred to as "Trazodone Dimer," has been identified. This document

details its identity, formation, and the analytical methodologies used for its characterization,

alongside the broader stability profile of Trazodone.

Executive Summary
Trazodone, a widely prescribed antidepressant, is known to degrade under various stress

conditions, leading to the formation of several degradation products. Among these are dimeric

impurities, which have been observed primarily under photolytic stress. This guide addresses

the identity of a known Trazodone Dimer impurity, clarifies the context of its formation, and

presents the current, albeit limited, understanding of its characteristics. Notably, specific

quantitative data on the solubility and stability of any Trazodone dimer remains absent in the

public domain, highlighting a significant gap for future research. This document serves as a
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foundational resource for professionals engaged in the research, development, and quality

control of Trazodone and its related substances.

Identity and Formation of Trazodone Dimer
A dimeric impurity of Trazodone has been identified by various chemical suppliers with the

systematic name: 2,2'-(((ethane-1,1-diylbis(3-chloro-4,1-phenylene))bis(piperazine-4,1-

diyl))bis(propane-3,1-diyl))bis([1][2][3]triazolo[4,3-a]pyridin-3(2H)-one) and a molecular formula

of C₄₀H₄₆Cl₂N₁₀O₂. This structure indicates an ethane bridge connecting two Trazodone-like

molecules.

Caption: Chemical structure of the identified Trazodone Dimer impurity.

Scientific studies have confirmed the formation of Trazodone dimers under forced degradation

conditions, specifically upon exposure to light. In one study, four isomeric dimer degradation

products were detected after subjecting a Trazodone solution to photolytic stress.[1][2] The

major isomer, designated as DP-10, was isolated and its structure was elucidated using NMR

spectroscopy.[1][2] This underscores the propensity of Trazodone to dimerize under specific

environmental conditions.

Solubility and Stability Profile
A thorough review of the scientific literature reveals a significant lack of quantitative data on the

solubility and stability of any Trazodone dimer, including the commercially listed impurity and

the photolytically generated DP-10. Information regarding solubility in various solvents

(aqueous and organic), pKa, logP, and degradation kinetics under different stress conditions

(pH, temperature, oxidation) is not publicly available. This absence of data presents a

challenge for toxicological assessment and the development of effective control strategies in

drug manufacturing.

Trazodone Degradation Profile
Forced degradation studies on Trazodone have been conducted under various conditions as

per the International Council for Harmonisation (ICH) guidelines. These studies are

instrumental in identifying potential degradation products that may arise during the shelf-life of

the drug product. Trazodone has been shown to degrade under acidic hydrolysis, peroxide-
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induced oxidation, and photolytic conditions, leading to the formation of multiple degradation

products.[1][4][5]

Stress Condition
Degradation Products
Observed

Reference

Acidic Hydrolysis
Two degradation products (DP-

4 and DP-6)
[1][5]

Peroxide Oxidation
Three degradation products

(DP-1, DP-2, and DP-3)
[1][5]

Photolytic (UV Light)

Five degradation products

(DP-5, DP-7 to DP-10),

including four dimer isomers

[1][5]

Photolytic (Visible Light)
One degradation product (DP-

10)
[1][5]

Experimental Protocols: Forced Photodegradation
Study
The formation of Trazodone dimers has been specifically observed under photolytic stress. The

following is a representative experimental protocol for a forced photodegradation study, based

on methodologies described in the literature and adhering to ICH Q1B guidelines.[2][3][6][7]

Objective: To induce the degradation of Trazodone via light exposure to identify and

characterize potential photodegradation products, including dimers.

Materials and Equipment:

Trazodone hydrochloride reference standard

HPLC grade solvents (e.g., methanol, acetonitrile, water)

Ammonium acetate
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Photostability chamber equipped with a light source conforming to ICH Q1B options (e.g.,

Xenon lamp or a combination of cool white and near-UV lamps)

Calibrated radiometer/lux meter

Quartz cuvettes or other transparent, inert containers

UHPLC-QTOF-MS/MS system

Preparative HPLC system (for isolation of degradation products)

NMR spectrometer

Procedure:

Sample Preparation:

Prepare a solution of Trazodone hydrochloride in a suitable solvent (e.g., methanol or

water) at a known concentration.

Prepare a solid sample of Trazodone hydrochloride by spreading a thin layer in a

chemically inert, transparent container.

Prepare control samples (dark controls) by wrapping identical samples in aluminum foil to

protect them from light.

Light Exposure:

Place the samples and dark controls in the photostability chamber.

Expose the samples to a light source providing an overall illumination of not less than 1.2

million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter, as stipulated by ICH Q1B guidelines.[3][6]

Monitor and control the temperature inside the chamber to minimize thermal degradation.

Sample Analysis:
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At appropriate time intervals, withdraw aliquots of the exposed solutions and the dark

controls.

Dissolve the exposed solid samples in a suitable solvent.

Analyze the samples using a validated stability-indicating UHPLC method. A typical

method might employ a C18 column with a gradient elution of an aqueous buffer (e.g., 10

mM ammonium acetate) and an organic solvent (e.g., methanol).[1][4][5][8]

Monitor the elution profile using a photodiode array (PDA) detector and a mass

spectrometer (QTOF-MS/MS) to identify and tentatively characterize the degradation

products based on their retention times, UV spectra, and mass-to-charge ratios.

Isolation and Structural Elucidation (if necessary):

If significant degradation products are observed, they can be isolated using preparative

HPLC.

The structure of the isolated impurities, such as the dimer DP-10, can be definitively

elucidated using spectroscopic techniques like 1D and 2D NMR (¹H, ¹³C, COSY, HSQC,

HMBC) and high-resolution mass spectrometry.[1][5]
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Caption: Workflow for a forced photodegradation study of Trazodone.
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Trazodone Metabolic Pathways
The in-vivo stability and transformation of Trazodone are governed by its metabolic pathways.

Trazodone is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

system.[9][10][11][12] The major metabolic pathway is N-dealkylation, mediated predominantly

by the CYP3A4 isoform, which leads to the formation of its main active metabolite, m-

chlorophenylpiperazine (mCPP).[9][10][11] Other pathways, including hydroxylation and N-

oxidation, are mediated by enzymes such as CYP2D6 and CYP2C19.[9][11] Understanding

these pathways is crucial for assessing potential drug-drug interactions and the overall

pharmacokinetic profile of Trazodone.

Trazodone

m-chlorophenylpiperazine (mCPP)
(Active Metabolite)

CYP3A4
(N-dealkylation)

Hydroxylated MetabolitesCYP2D6

N-Oxide MetabolitesCYP2C19, FMOs

Click to download full resolution via product page

Caption: Major metabolic pathways of Trazodone.

Conclusion and Future Directions
The topic of Trazodone dimers, particularly "Trazodone-4,4'-Dimer," is an area with limited

available information. While a specific dimeric impurity has been identified by chemical

suppliers and the formation of dimer degradation products under photolytic stress is

documented, a significant knowledge gap exists regarding their physicochemical properties.

The lack of solubility and stability data for these dimers necessitates further research. Such

studies would be invaluable for drug development professionals to ensure the quality, safety,

and efficacy of Trazodone formulations. Future work should focus on the synthesis and
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isolation of these dimeric impurities to allow for comprehensive characterization of their

solubility, stability, and potential toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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